Cas no 876700-45-7 ([(1-Cyanocyclopentyl)carbamoyl]methyl 2,4-dimethyl-1,3-thiazole-5-carboxylate)

• Product Name: [(1-Cyanocyclopentyl)carbamoyl]methyl 2,4-dimethyl-1,3-thiazole-5-carboxylate
• CAS No: 876700-45-7
• MF: C₁₄H₁₇N₃O₃S
• MW: 307.36808180809
• CID: 5884516
• PubChem ID: 7469434
• Update Time: 2025-05-22

[(1-Cyanocyclopentyl)carbamoyl]methyl 2,4-dimethyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26687800
• AKOS033592815
• 876700-45-7
• Z17976540
• [(1-cyanocyclopentyl)carbamoyl]methyl 2,4-dimethyl-1,3-thiazole-5-carboxylate
• [(1-Cyanocyclopentyl)carbamoyl]methyl 2,4-dimethyl-1,3-thiazole-5-carboxylate

• Inchi： 1S/C14H17N3O3S/c1-9-12(21-10(2)16-9)13(19)20-7-11(18)17-14(8-15)5-3-4-6-14/h3-7H2,1-2H3,(H,17,18)
• InChI Key： OVOKQFFFGVYELY-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C)=C1C(=O)OCC(NC1(C#N)CCCC1)=O

Computed Properties

• Exact Mass: 307.09906259g/mol
• Monoisotopic Mass: 307.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 120Ų

Additional information on [(1-Cyanocyclopentyl)carbamoyl]methyl 2,4-dimethyl-1,3-thiazole-5-carboxylate

[(1-Cyanocyclopentyl)carbamoyl]methyl 2,4-dimethyl-1,3-thiazole-5-carboxylate: A Comprehensive Overview

The compound [(1-Cyanocyclopentyl)carbamoyl]methyl 2,4-dimethyl-1,3-thiazole-5-carboxylate (CAS No. 876700-45-7) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyanocyclopentyl group with a thiazole ring system, making it a valuable compound in modern chemical research and development.

Recent studies have highlighted the importance of cyanocyclopentyl derivatives in the field of medicinal chemistry. The cyanocyclopentyl group is known for its ability to enhance the stability and bioavailability of compounds, making it a popular choice in drug design. Similarly, the thiazole ring system, a heterocyclic aromatic compound, has been extensively studied for its role in various biological activities, including antimicrobial and antitumor properties.

The synthesis of [(1-Cyanocyclopentyl)carbamoyl]methyl 2,4-dimethyl-1,3-thiazole-5-carboxylate involves a multi-step process that combines advanced organic synthesis techniques. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of green chemistry principles in the synthesis process has also been explored to minimize environmental impact and improve sustainability.

One of the most promising applications of this compound is in the field of agricultural chemistry, where it has been tested as a potential herbicide and fungicide. Recent field trials have demonstrated its effectiveness in controlling plant pathogens without causing significant harm to non-target organisms. This makes it a strong candidate for sustainable agricultural practices.

In the pharmaceutical industry, this compound has shown potential as a lead molecule for drug discovery. Its ability to interact with specific biological targets has been validated through in vitro and in vivo studies. Researchers are particularly interested in its role as an antitumor agent, with ongoing studies exploring its mechanism of action and efficacy against various cancer cell lines.

The structural versatility of [(1-Cyanocyclopentyl)carbamoyl]methyl 2,4-dimethyl-1,3-thiazole-5-carboxylate also makes it valuable in materials science. Its ability to form stable polymers under certain conditions has led to its exploration as a building block for advanced materials, such as high-performance polymers and composites.

From an environmental perspective, the compound's biodegradability and toxicity profile have been thoroughly investigated. Studies indicate that it undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. Additionally, acute toxicity tests have shown low toxicity levels, further supporting its safe use in various applications.

In conclusion, [(1-Cyanocyclopentyl)carbamoyl]methyl 2,4-dimethyl-1,3-thiazole-5-carboxylate (CAS No. 876700-45-7) is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a key player in modern chemical innovation.